Cas no 1351648-72-0 (N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride)

N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride
- VU0526711-1
- 1351648-72-0
- F5871-0155
- AKOS026686164
- N-[2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl]thiophene-3-carboxamide;hydrochloride
- N-(2-(4-(2-phenoxypropanoyl)piperazin-1-yl)ethyl)thiophene-3-carboxamide hydrochloride
- N-{2-[4-(2-PHENOXYPROPANOYL)PIPERAZIN-1-YL]ETHYL}THIOPHENE-3-CARBOXAMIDE HYDROCHLORIDE
-
- Inchi: 1S/C20H25N3O3S.ClH/c1-16(26-18-5-3-2-4-6-18)20(25)23-12-10-22(11-13-23)9-8-21-19(24)17-7-14-27-15-17;/h2-7,14-16H,8-13H2,1H3,(H,21,24);1H
- InChI Key: RKQVKCRXCAEKBX-UHFFFAOYSA-N
- SMILES: Cl.S1C=CC(=C1)C(NCCN1CCN(C(C(C)OC2C=CC=CC=2)=O)CC1)=O
Computed Properties
- Exact Mass: 423.1383406g/mol
- Monoisotopic Mass: 423.1383406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 491
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.1Ų
N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5871-0155-20mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 20mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-3mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 3mg |
$63.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-10mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 10mg |
$79.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-1mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 1mg |
$54.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-2mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-4mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 4mg |
$66.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-5mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-15mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 15mg |
$89.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-20μmol |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 20μmol |
$79.0 | 2023-09-09 | ||
Life Chemicals | F5871-0155-30mg |
N-{2-[4-(2-phenoxypropanoyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride |
1351648-72-0 | 30mg |
$119.0 | 2023-09-09 |
N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride Related Literature
-
Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
-
Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
-
3. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
-
Chris H. Greene Faraday Discuss., 2004,127, 413-423
-
Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
Additional information on N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride
Research Brief on N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride (CAS: 1351648-72-0)
In recent years, the compound N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride (CAS: 1351648-72-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structural integrity has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its suitability for further pharmacological evaluation.
Pharmacological studies have elucidated the compound's mechanism of action, highlighting its interaction with specific biological targets. Preliminary in vitro assays demonstrate its efficacy in modulating key signaling pathways, particularly those involved in inflammatory and oncogenic processes. These findings suggest potential applications in treating conditions such as chronic inflammation and certain types of cancer. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.
Recent preclinical trials have provided encouraging results regarding the compound's bioavailability and pharmacokinetics. The hydrochloride salt form enhances its solubility, improving oral absorption and systemic distribution. Despite these advantages, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are exploring structural modifications to address these limitations while preserving the compound's therapeutic efficacy.
In conclusion, N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride represents a promising candidate for further drug development. Its unique chemical properties and biological activity warrant continued investigation, particularly in the context of targeted therapies. Future research should focus on advancing preclinical studies and exploring potential synergies with existing treatments. The compound's progress will be closely monitored by the scientific community, as it holds the potential to address unmet medical needs in various disease areas.
1351648-72-0 (N-{2-4-(2-phenoxypropanoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride) Related Products
- 2171946-86-2(2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)
- 2228585-80-4(3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid)
- 1896493-52-9(O-{3-(difluoromethoxy)phenylmethyl}hydroxylamine)
- 2408957-70-8(N'-[2-(4-Fluorophenyl)ethyl]-1-phenylethane-1,2-diamine;dihydrochloride)
- 2229683-32-1(3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine)
- 1807164-89-1(4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine)
- 1369162-92-4(4-(3-methoxy-1,2-oxazol-5-yl)butan-2-amine)
- 100325-55-1(Pyridine, 3-(2,6-difluorophenyl)-)
- 2228649-48-5(1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-one)
- 1823559-63-2(4-(2,4,6-Trifluorophenyl)-1,3-oxazolidin-2-one)




